Cas no 1261950-20-2 (2-fluoro-5-(2-fluoro-5-methylphenyl)phenol)

• Product Name: 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol
• CAS No: 1261950-20-2
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313628
• CID: 1219374
• PubChem ID: 53219314
• Update Time: 2025-10-29

2-fluoro-5-(2-fluoro-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol
• DTXSID80684165
• MFCD18313628
• 2',4-Difluoro-5'-methyl[1,1'-biphenyl]-3-ol
• 1261950-20-2
• 2-Fluoro-5-(2-fluoro-5-methylphenyl)phenol, 95%

• MDL： MFCD18313628
• Inchi： 1S/C13H10F2O/c1-8-2-4-11(14)10(6-8)9-3-5-12(15)13(16)7-9/h2-7,16H,1H3
• InChI Key： RAIZQBVRPXHHQF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 220.07
• Monoisotopic Mass: 220.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.8

Additional information on 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol

Introduction to 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol (CAS No. 1261950-20-2)

2-fluoro-5-(2-fluoro-5-methylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261950-20-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural motif of this compound, featuring a phenolic hydroxyl group and two fluorine substituents, positions it as a potential scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol have been extensively studied due to its structural complexity and the potential biological activity it may exhibit. The presence of two fluorine atoms in the aromatic ring system not only influences the electronic properties of the molecule but also enhances its metabolic stability, a critical factor in drug design. Additionally, the introduction of a methyl group at the 5-position of one of the phenyl rings adds another layer of structural diversity, which can be exploited to fine-tune biological interactions.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their demonstrated efficacy in various therapeutic areas. For instance, fluorinated molecules have shown promise in the treatment of oncological disorders, where they can act as inhibitors or modulators of key signaling pathways involved in cancer progression. The compound 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol is no exception, and its potential applications in this domain have been explored through both computational modeling and experimental validation.

One of the most compelling aspects of 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol is its ability to interact with biological targets in a highly specific manner. The fluorine atoms, being electron-withdrawing groups, can influence the binding affinity and selectivity of the molecule towards its intended target. This property is particularly valuable in drug development, where off-target effects can lead to adverse side effects. By carefully designing the structure of this compound, researchers aim to maximize its therapeutic index while minimizing potential toxicity.

The role of fluorine in medicinal chemistry extends beyond mere electronic effects; it also influences the conformational flexibility and solubility profile of molecules. These factors are crucial for determining how well a drug candidate will be absorbed, distributed, metabolized, and excreted (ADME) by the body. The unique combination of substituents in 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol makes it an intriguing candidate for further investigation into these aspects.

Recent advancements in synthetic methodologies have enabled chemists to access increasingly complex fluorinated aromatic structures with greater ease and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have become indispensable tools in constructing these intricate molecular frameworks. The synthesis of 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol exemplifies how these modern approaches can be applied to create novel pharmacophores with tailored properties.

The biological evaluation of 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol has revealed promising activities in several preclinical models. Studies have indicated that this compound may exhibit inhibitory effects on enzymes or receptors implicated in inflammatory responses and neurodegenerative diseases. These findings are particularly exciting given the growing burden posed by such conditions worldwide. Further preclinical studies are warranted to elucidate the full therapeutic potential and safety profile of this molecule.

In conclusion, 2-fluoro-5-(2-fluoro-5-methylphenyl)phenol (CAS No. 1261950-20-2) represents a fascinating example of how structural modifications can lead to novel bioactive compounds with significant therapeutic implications. Its unique combination of fluorine substituents and functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated aromatic compounds, molecules like this one will undoubtedly play a pivotal role in shaping the future landscape of pharmaceutical innovation.